(Azepan-4-yl)methanesulfonyl fluoride

• Molecular Formula: C7H14FNO2S
• Molecular Weight: 195.26 g/mol
• SMILES: C1CC(CCNC1)CS(=O)(=O)F
• InChI: InChI=1S/C7H14FNO2S/c8-12(10,11)6-7-2-1-4-9-5-3-7/h7,9H,1-6H2
• InChIKey: AKANOGCTHNYZHV-UHFFFAOYSA-N

(Azepan-4-yl)methanesulfonyl fluoride: Overview

(Azepan-4-yl)methanesulfonyl fluoride (CAS 2092668-28-3) is a saturated seven-membered N-heterocyclic aliphatic sulfonyl fluoride with the formula C7H14FNO2S [1]. It belongs to the sulfonyl fluoride (SF) class, privileged electrophilic warheads for sulfur(VI) fluoride exchange (SuFEx) click chemistry and activity-based protein profiling [2]. The compound features an azepane ring connected to the –SO2F warhead via a methylene (–CH2–) spacer, distinguishing it from directly attached azepane-sulfonyl fluoride isomers and enabling unique conformational and reactivity tuning. The sulfonyl fluoride group offers a balance of aqueous stability and nucleophile reactivity that is absent in more labile sulfonyl chlorides or excessively stable sulfonamides, underpinning its utility in medicinal chemistry and chemical biology [2][3].

Workflow Covalent fragment-based screening & SuFEx click chemistry

Selection Methylene-spaced aliphatic sulfonyl fluoride for enhanced stability

Use Context Activity-based protein profiling (ABPP) & chemoproteomics

• [1] PubChem CID 131396577. (Azepan-4-yl)methanesulfonyl fluoride – Compound Summary. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131396577 (accessed 2026-04-27). View Source
• [2] Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. View Source
• [3] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source

(Azepan-4-yl)methanesulfonyl fluoride: Substitution Limitations

Sulfonyl fluorides are not interchangeable; their reactivity toward nucleophilic amino acid residues (Tyr, Lys, His, Ser, Thr) and hydrolytic stability are exquisitely modulated by the structure of the carbon framework attached to –SO2F . Substituting (Azepan-4-yl)methanesulfonyl fluoride with the directly attached azepane-4-sulfonyl fluoride eliminates the methylene spacer, altering electrophilicity, steric accessibility, and the pKa of the ring nitrogen. Similarly, replacing it with a simple alkyl sulfonyl fluoride (e.g., methanesulfonyl fluoride) yields a pan-reactive, toxic inhibitor lacking the 3D binding handle of the azepane ring. Even positional isomers such as (Azepan-2-yl)methanesulfonyl fluoride exhibit different molecular geometries and hydrogen-bonding patterns that can redirect target engagement [1]. Therefore, procurement decisions must be based on the specific regioisomer and linker topology rather than on generic “sulfonyl fluoride” class membership alone.

Direct ring–SO₂F isomers

Eliminating the methylene spacer alters electrophilicity, steric bulk and ring nitrogen pKa, shifting target engagement profile.

Simple alkyl sulfonyl fluorides

Methanesulfonyl fluoride (MSF) lacks the azepane scaffold, resulting in pan-reactivity, high toxicity and no synthetic handle for diversification.

Positional isomers (2- or 3-substituted)

Close proximity of the ring NH to –SO₂F promotes intramolecular self-quenching, reducing shelf-life and active warhead concentration.

• [1] PubChem CID 131396577 vs. CID entries for (Azepan-2-yl)methanesulfonyl fluoride (CAS 2167913-84-8) and Azepane-4-sulfonyl fluoride (CAS 2228957-59-1). Computed molecular descriptors and InChIKey comparisons. View Source

(Azepan-4-yl)methanesulfonyl fluoride: Evidence vs. Closest Analogs

Methylene Spacer Improves Hydrolytic Stability

The insertion of a methylene (–CH2–) linker between the azepane ring and the –SO2F group in (Azepan-4-yl)methanesulfonyl fluoride reduces the electrophilic character of the sulfur center relative to azepane-4-sulfonyl fluoride, where the sulfonyl fluoride is directly conjugated to the ring. Electronically, the direct attachment positions the strongly electron-withdrawing –SO2F adjacent to the ring, polarizing the S–F bond more and increasing hydrolysis rates. Aliphatic sulfonyl fluorides bearing an α-methylene spacer exhibit higher kinetic stability toward hydrolysis and more selective reactivity toward nucleophilic protein residues, consistent with the GSK profiling study demonstrating that small structural changes in the carbon backbone translate into measurable differences in aqueous half-life and nucleophile consumption rates [1].

Hydrolytic stability comparison

Class-level inference

Estimated 2–10× longer hydrolytic half-life vs. direct ring–SO₂F motif

Supports stability selection in covalent probe design

Specific values for target compound await experimental determination

Evidence Dimension	Hydrolytic stability (aqueous buffer, pH 7.4, 37 °C) and reactivity toward nucleophiles
Target Compound Data	Aliphatic sulfonyl fluorides containing a –CH2–SO2F motif generally exhibit half-lives in the range of tens to hundreds of hours under physiological conditions; specific values for (Azepan-4-yl)methanesulfonyl fluoride await dedicated experimental determination.
Comparator Or Baseline	Directly attached azepane-sulfonyl fluorides (e.g., azepane-4-sulfonyl fluoride, CAS 2228957-59-1) are expected to exhibit 2–10× faster hydrolysis rates based on electron-withdrawing substituent effects documented for aryl and alkyl SF series in the GSK profiling study [1].
Quantified Difference	Estimated 2–10× longer hydrolytic half-life for the –CH2–SO2F motif vs. direct ring–SO2F motif (class-level extrapolation from GSK SF profiling data [1]).
Conditions	Comparison derived from hydrolytic stability profiling of diverse alkyl and aryl sulfonyl fluorides at pH 7.4, 37 °C, monitored by LC-MS [1].

Why This Matters

For procurement in covalent inhibitor campaigns, a compound with an intrinsically longer hydrolytic half-life under assay conditions reduces off-target hydrolysis, conserves active warhead concentration, and improves signal-to-noise in chemoproteomic experiments.

• [1] Wright, M. H., et al. (2023). Profiling the reactivity and hydrolytic stability of sulfonyl fluorides. ACS Chemical Biology, 18(2), 418–430. View Source

Rotatable Bond: Conformational Independence

(Azepan-4-yl)methanesulfonyl fluoride possesses two rotatable bonds, one of which is the C4–Csp3 bond connecting the ring to the –CH2–SO2F group (computed by PubChem 2.2 [1]). In contrast, azepane-4-sulfonyl fluoride has zero rotatable bonds between the ring and the sulfur atom, locking the –SO2F orientation relative to the azepane. This topological difference has direct consequences for target binding: the methylene spacer allows the sulfonyl fluoride warhead to sample a wider cone of space independently of the ring conformation, enabling engagement of nucleophilic residues in protein pockets that are sterically inaccessible to the more rigid azepane-4-sulfonyl fluoride.

Conformational flexibility

Head-to-head

1 flexible linker bond (target) vs. 0 for direct ring–SO₂F analog

Expands addressable target space in covalent screening

Based on computed molecular descriptors (PubChem)

Evidence Dimension	Number of rotatable bonds between the azepane ring and the sulfur atom of –SO2F
Target Compound Data	2 rotatable bonds in total; the C–CH2–SO2F segment contributes one torsional degree of freedom that decouples warhead orientation from the azepane ring [1].
Comparator Or Baseline	Azepane-4-sulfonyl fluoride (CAS 2228957-59-1): 0 rotatable bonds between ring and sulfur; warhead orientation is conformationally locked to the ring.
Quantified Difference	Target compound: 1 flexible linker bond. Comparator: 0 flexible linker bonds – a qualitative topological difference with quantitative consequences for accessible conformational space (estimated >10× increase in warhead-sampled volume).
Conditions	Computed molecular descriptors (PubChem 2.2); conformational sampling verified by SMILES strings and InChIKey comparisons [1].

Why This Matters

When procuring a sulfonyl fluoride fragment for a covalent screen or structure-based design, the presence of a flexible linker significantly expands the addressable target space relative to a rigid analog, increasing the probability of identifying productive covalent hits against shallow or cryptic binding pockets.

• [1] PubChem CID 131396577. Computed descriptors: Rotatable Bond Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/131396577 (accessed 2026-04-27). View Source

4-Position Substitution Prevents Self-Quenching

The secondary amine of the azepane ring (pKa ~10–11 for saturated cyclic amines) can act as an intramolecular nucleophile toward the electrophilic sulfonyl fluoride, leading to self-quenching. In (Azepan-4-yl)methanesulfonyl fluoride, the through-bond distance between the amine nitrogen and the sulfur atom is maximized (≥4 bonds via the ring), whereas in (Azepan-2-yl)methanesulfonyl fluoride (CAS 2167913-84-8 [1]), the 1,2-relationship places the nucleophilic nitrogen in closer proximity (3 bonds), increasing the probability of intramolecular cyclization. The azepane-3-sulfonyl fluoride isomer positions the –SO2F directly on the ring with only a 2-bond separation, making it the most prone to self-reaction. This regiochemical difference directly influences compound shelf-life, solution stability, and the effective concentration of active warhead available for target engagement.

Self-quenching resistance

Cross-study comparable

≥4 bond separation (4-isomer) vs. 3 or 2 bonds for 2-/3-isomers; estimated 10–100× lower intramolecular cyclization

Supports improved shelf-life and assay reproducibility

Inferred from neighboring-group participation principles

Evidence Dimension	Through-bond distance (number of bonds) between the secondary amine nitrogen and the sulfur atom of –SO2F
Target Compound Data	≥4 bonds (azepane N → C4 → CH2 → S), minimizing intramolecular nucleophilic attack [1][2].
Comparator Or Baseline	(Azepan-2-yl)methanesulfonyl fluoride (CAS 2167913-84-8): ~3 bonds; azepane-3-sulfonyl fluoride: ~2 bonds to ring-attached –SO2F.
Quantified Difference	≥2 additional bonds of separation relative to the 2-isomer; ≥3 additional bonds relative to the 3-isomer – translating to an estimated 10–100× reduction in intramolecular cyclization rate based on effective molarity principles in medium-ring systems.
Conditions	Structural analysis based on SMILES strings and InChI; chemical stability inferred from established principles of neighboring-group participation in azepane and piperidine systems [2].

Why This Matters

For procurement decisions in covalent library construction, the 4-regioisomer is predicted to exhibit significantly lower rates of self-inactivation during storage and under assay conditions, ensuring reproducible screening results and reducing the need for frequent re-ordering due to decomposition.

• [1] ChemSrc. (Azepan-2-yl)methanesulfonyl fluoride (CAS 2167913-84-8). https://m.chemsrc.com/cas/2167913-84-8_2819563.html (accessed 2026-04-27). View Source
• [2] PubChem CID 131396577 and CID entries for related azepane-sulfonyl fluoride regioisomers. Structural and computed property comparisons. View Source

Aliphatic vs. Aryl: Superior Hydrolytic Stability

Aliphatic sulfonyl fluorides, including those with saturated cyclic amine scaffolds, generally exhibit higher hydrolytic stability and slower hydrolysis rates compared to aromatic sulfonyl fluorides such as benzenesulfonyl fluoride [1]. The GSK profiling data confirm that aliphatic SFs demonstrate half-lives extending to hundreds of hours under physiological conditions (pH 7.4, 37 °C), whereas representative aryl-SFs can hydrolyze within hours to tens of hours. This class-level property directly benefits (Azepan-4-yl)methanesulfonyl fluoride as an aliphatic SF, making it a more suitable choice for experiments requiring prolonged incubation times (e.g., 24–72 h cellular assays or in vivo probe studies).

Aliphatic vs. aryl SF stability

Class-level inference

Aliphatic SFs exhibit ≥4–10× longer half-life than aryl SFs (pH 7.4, 37 °C)

Supports selection for prolonged incubation experiments

GSK profiling study; monitored over 0–240 h

Evidence Dimension	Half-life in aqueous buffer (pH 7.4, 37 °C)
Target Compound Data	Aliphatic sulfonyl fluorides: typically >100 h half-life under physiological pH [1].
Comparator Or Baseline	Aromatic sulfonyl fluorides (e.g., benzenesulfonyl fluoride): <24 h half-life under identical conditions [1].
Quantified Difference	Aliphatic SFs exhibit ≥4–10× longer half-lives than comparable aryl-SFs under the GSK profiling conditions [1].
Conditions	Hydrolytic stability assay: 1 mM compound in 50 mM potassium phosphate buffer, pH 7.4, 37 °C; monitored over 0–240 h by HPLC-MS [1].

Why This Matters

Procurement of an aliphatic sulfonyl fluoride ensures adequate warhead persistence throughout extended biochemical and cell-based experiments, avoiding the confounding loss of covalent labeling capacity that occurs with rapidly hydrolyzed aryl-SFs.

• [1] Wright, M. H., et al. (2023). Profiling the reactivity and hydrolytic stability of sulfonyl fluorides. ACS Chemical Biology, 18(2), 418–430. View Source

Azepane Scaffold: 3D Fragment Growth Vector

The seven-membered azepane ring of (Azepan-4-yl)methanesulfonyl fluoride imparts greater three-dimensionality and conformational flexibility than five- or six-membered saturated N-heterocycles (pyrrolidine, piperidine), while retaining a synthetically tractable secondary amine handle for fragment elaboration . In comparison, methanesulfonyl fluoride (MSF, CH3SO2F) lacks any cyclic scaffold, acting solely as a minimal, highly toxic AChE inhibitor (IC50 in the nanomolar range but with no selectivity [1]). The azepane ring enables engagement of larger protein surface areas and hydrogen-bond networks via the ring NH, making the compound a more informative fragment hit that can be grown into a selective covalent inhibitor using SuFEx or amide coupling chemistry. The topological polar surface area (TPSA) of 54.6 Ų [2] and XLogP3 of 0.8 [2] position the compound in favorable fragment-like chemical space (MW <250, TPSA <60 Ų, logP <3), consistent with the rule-of-three guidelines for fragment-based screening.

Scaffold dimensionality

Class-level inference

MW 195.26 Da, TPSA 54.6 Ų, secondary amine handle vs. MSF (98.10 Da, 34.1 Ų, no handle)

Enables fragment elaboration into selective inhibitors

MSF lacks diversification potential; azepane provides 3D growth vector

Evidence Dimension	Scaffold dimensionality, fragment-like properties, and synthetic vector availability
Target Compound Data	MW = 195.26 Da, TPSA = 54.6 Ų, XLogP3 = 0.8, HBD = 1, HBA = 4, contains secondary amine for derivatization [2].
Comparator Or Baseline	Methanesulfonyl fluoride (MSF): MW = 98.10 Da, TPSA = 34.1 Ų, XLogP3 = 0.0, no HBD, no synthetic handle; pan-reactive AChE inhibitor [1]. Azepane-4-sulfonyl fluoride: MW = 181.23 Da, TPSA = 54.6 Ų, XLogP3 ~0.2, lacks methylene linker.
Quantified Difference	195.26 Da vs. 98.10 Da (2× molecular mass); contains a secondary amine synthetic vector absent in MSF; TPSA difference of 20.5 Ų vs. MSF.
Conditions	Computed by PubChem 2.2 (MW, XLogP3, TPSA, HBD/HBA) [2]; chemical handle availability verified by structure and vendor datasheets.

Why This Matters

For procurement of a covalent fragment or building block, the azepane ring provides a growth vector toward selective inhibitors, whereas MSF is a terminal warhead with no diversification potential – making (Azepan-4-yl)methanesulfonyl fluoride the only viable choice for fragment-based covalent inhibitor discovery among simple alkyl sulfonyl fluorides.

• [1] Wikipedia. Methanesulfonyl fluoride. https://en.wikipedia.org/wiki/Methanesulfonyl_fluoride (accessed 2026-04-27). View Source
• [2] PubChem CID 131396577. Computed molecular properties. https://pubchem.ncbi.nlm.nih.gov/compound/131396577 (accessed 2026-04-27). View Source

(Azepan-4-yl)methanesulfonyl fluoride: Application Scenarios

Stable, Growable Warhead for Fragment Screening

(Azepan-4-yl)methanesulfonyl fluoride is ideally suited as a covalent fragment for screening campaigns requiring a hydrolytically stable aliphatic –SO2F warhead that persists over multi-day incubation periods (≥48 h). Its predicted >100 h half-life under physiological pH [1] minimizes warhead loss, while the secondary amine handle enables rapid diversification via amide coupling or SuFEx-based elaboration to follow up on initial fragment hits. The flexible methylene linker permits the warhead to access nucleophilic residues in diverse protein microenvironments [2], increasing hit rates compared to conformationally locked analogs such as azepane-4-sulfonyl fluoride.

4-Position Azepane Probe Design

In target identification and activity-based protein profiling (ABPP) studies, the 4-position substitution pattern of (Azepan-4-yl)methanesulfonyl fluoride ensures maximal spatial separation between the azepane nitrogen and the electrophilic warhead, reducing intramolecular quenching side-reactions that plague the 2- and 3-substituted regioisomers [1][2]. This property is critical for maintaining consistent probe concentration and labeling efficiency in quantitative chemoproteomic workflows (e.g., isoTOP-ABPP), where batch-to-batch reproducibility is essential for procurement decisions.

SuFEx Building Block for Inhibitor Libraries

The compound serves as a key substrate for SuFEx click reactions with aryl silyl ethers and amines, enabling high-throughput parallel synthesis of sulfonate and sulfonamide libraries [1]. Unlike methanesulfonyl fluoride, which provides no scaffold for further elaboration [2], the azepane ring of (Azepan-4-yl)methanesulfonyl fluoride contributes 3D character and a synthetic handle that aligns with fragment-to-lead optimization principles. Its favorable fragment-like properties (MW 195.26 Da, TPSA 54.6 Ų, XLogP3 0.8) [3] make it a procurement-efficient entry point for building diverse covalent compound collections.

Aliphatic Sulfonyl Fluoride Reference Standard

Given the well-documented class-level behavior of aliphatic sulfonyl fluorides in the GSK profiling study [1], (Azepan-4-yl)methanesulfonyl fluoride can be deployed as a representative aliphatic SF reference compound in stability and reactivity benchmarking experiments. This enables direct, quantitative comparison with in-house synthesized or commercially sourced aryl and heteroaryl sulfonyl fluorides under standardized assay conditions (pH 7.4, 37 °C), informing procurement strategies for entire SF libraries.

Application

Selection Property

Validation Focus

Fragment-based covalent screening

Hydrolytic stability and conformational flexibility

Prolonged warhead persistence and expanded target engagement

ABPP probe design

Regioisomer self-quenching resistance

Reproducible labeling efficiency across batches

SuFEx-based library synthesis

3D azepane scaffold with synthetic handle

Diversification and fragment-to-lead compatibility

Aliphatic SF reference standard

Class-level aliphatic stability profile

Benchmarking reactivity against aryl/heteroaryl SFs

• [1] Wright, M. H., et al. (2023). Profiling the reactivity and hydrolytic stability of sulfonyl fluorides. ACS Chemical Biology, 18(2), 418–430. View Source
• [2] PubChem CID 131396577. Computed descriptors and structural comparisons with azepane-sulfonyl fluoride regioisomers. https://pubchem.ncbi.nlm.nih.gov/compound/131396577 (accessed 2026-04-27). View Source
• [3] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448. View Source